2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-N-(3-nitrophenyl)acetamide

• IUPAC Name: 2-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)-N-(3-nitrophenyl)acetamide
• InChI: InChI=1S/C15H19N3O5/c19-14(16-12-2-1-3-13(10-12)18(20)21)11-17-6-4-15(5-7-17)22-8-9-23-15/h1-3,10H,4-9,11H2,(H,16,19)
• InChI Key: OKSHDQFWACWVJR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12OCCO2)CC(=O)NC3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C15H19N3O5
• Molecular Weight: 321.33 g/mol

Description

2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-N-(3-nitrophenyl)acetamide is a chemical compound that has been widely used in scientific research due to its unique properties. It is a spirocyclic compound that contains both a spiro ring and an amide group, which makes it a valuable tool for studying various biochemical and physiological processes.

Mechanism of Action

The mechanism of action of 2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-N-(3-nitrophenyl)acetamide is not fully understood. However, it is believed that the compound binds to specific proteins or biomolecules and induces a conformational change that can be detected using fluorescence spectroscopy. The compound has been shown to bind to a variety of proteins, including enzymes, receptors, and transporters.
Biochemical and Physiological Effects:
2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-N-(3-nitrophenyl)acetamide has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that the compound can inhibit the activity of certain enzymes and receptors, while enhancing the activity of others. It has also been shown to modulate the activity of ion channels, which can affect the electrical properties of cells. In vivo studies have demonstrated that the compound can cross the blood-brain barrier and affect brain function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-N-(3-nitrophenyl)acetamide in lab experiments is its high specificity for certain proteins and biomolecules. This allows researchers to study specific pathways or processes in real-time. Additionally, the compound is relatively easy to synthesize and has a high yield, which makes it a cost-effective tool for scientific research. One limitation of the compound is that it can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-N-(3-nitrophenyl)acetamide. One area of research is the development of new derivatives of the compound that have improved properties, such as increased specificity or reduced toxicity. Another area of research is the use of the compound in drug discovery research, where it can be used as a lead compound for developing new drugs that target specific proteins or pathways. Additionally, the compound can be used in the development of new diagnostic tools for detecting specific biomolecules in biological samples.

Scientific Research Applications

2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-N-(3-nitrophenyl)acetamide has been used in a wide range of scientific research applications. One of the most common uses is as a fluorescent probe for studying the binding of proteins and other biomolecules. The compound has a high affinity for certain proteins and can be used to monitor their activity in real-time. It has also been used as a tool for studying the structure and function of ion channels in cell membranes. Additionally, the compound has been used in drug discovery research as a lead compound for developing new drugs that target specific proteins or pathways.